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Executive Summary
Imidazole lactic acid (ILA) is a specific catabolite of histidine produced via the transamination

pathway, distinct from the canonical urocanic acid (deamination) and histamine

(decarboxylation) routes. While often overshadowed by imidazole propionate in metabolic

disease research, ILA serves as a critical biomarker for histidinemia (histidase deficiency) and

a functional readout of gut microbiota activity—specifically Bifidobacterium and Lactobacillus

species possessing aromatic lactate dehydrogenase activity.

This guide provides a rigorous examination of the ILA metabolic architecture, its physiological

relevance, and a validated LC-MS/MS protocol for its quantification in biological matrices.
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Histidine catabolism is non-linear, branching into three primary distinct pathways based on the

initial enzymatic attack. ILA is the end-product of the transamination pathway.

The Transamination Route
Unlike the major catabolic route in the liver (which uses histidine ammonia-lyase to form

urocanate), the transamination route preserves the imidazole ring while altering the side chain.

Step 1: Transamination

Enzyme: Histidine transaminase (Histidine aminotransferase, EC 2.6.1.38).

Reaction: L-Histidine + 2-Oxoglutarate

Imidazole Pyruvic Acid (ImPA) + L-Glutamate.

Context: This step is reversible. In histidinemia, where the urocanate pathway is blocked,

this becomes the dominant overflow pathway.

Step 2: Reduction

Enzyme: Aromatic Lactate Dehydrogenase (e.g., ldhD or ldhL in bacteria; non-specific

LDH EC 1.1.1.27 in mammals).

Reaction: Imidazole Pyruvic Acid + NADH + H

Imidazole Lactic Acid + NAD

.

Context: This reduction creates the terminal metabolite ILA, which is excreted in urine. In

the gut microbiome, this reaction is driven by specific dehydrogenases in Lactobacillus

and Bifidobacterium, contributing to the pool of "aromatic lactic acids" (along with

phenyllactic and indolelactic acid).[1]
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Pathological Context: Histidinemia
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Figure 1: The trifurcated catabolism of histidine. The green pathway highlights the production of

Imidazole Lactic Acid, which becomes the primary sink during histidase deficiency

(Histidinemia).

Physiological & Pathological Context
Histidinemia Biomarker
In patients with histidinemia (HAL deficiency), histidine levels in blood and urine rise

dramatically. Because the primary degradation route is blocked, histidine is shunted to the

transaminase pathway.

Diagnostic Profile: High Histidine, High Imidazole Pyruvic Acid, High Imidazole Lactic Acid,

Low Urocanic Acid.

Mechanism: ImPA is unstable and spontaneously decomposes or is enzymatically reduced to

ILA. ILA is stable and excreted, making it a reliable urinary marker for the condition.
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Microbiome-Host Interaction
Recent metabolomic screens have identified ILA as a significant gut metabolite. Unlike

Imidazole Propionate (ImP)—which is linked to Type 2 Diabetes and insulin resistance—ILA is

associated with:

Probiotic Activity: Produced by Bifidobacterium species acting on breast milk aromatic amino

acids.[1]

Immune Modulation: Structural analogs like indolelactic acid interact with HCA3 receptors;

ILA is currently being investigated for similar immunomodulatory roles.

Analytical Methodology: LC-MS/MS Quantification
Quantifying ILA is challenging due to its high polarity, small molecular weight, and structural

similarity to other imidazole derivatives. Reverse-phase chromatography often yields poor

retention; therefore, a polar-embedded column or HILIC approach is required.

Method Specifications
Parameter Specification

Target Analyte Imidazole Lactic Acid (ILA)

CAS Number
14403-45-3 (L-isomer), 1246814-96-9

(Monohydrate)

Molecular Weight 156.14 g/mol

Instrumentation
UHPLC coupled to Triple Quadrupole MS (LC-

MS/MS)

Column
Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x

100 mm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Methanol + 0.1% Formic Acid

Ionization ESI Positive Mode (+ve)
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MRM Transitions (Optimized)
The following transitions are critical for specificity. The loss of the carboxylic acid group (as

HCOOH) is the primary fragmentation pathway.

Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Type Interpretation

157.1 111.1 15 - 20 Quantifier
Loss of HCOOH

(-46 Da)

157.1 81.1 25 - 30 Qualifier
Imidazole ring

fragment

157.1 139.1 10 - 15 Qualifier
Loss of H

O (-18 Da)

Sample Preparation Protocol (Plasma/Urine)
This protocol ensures the removal of proteins while maintaining the solubility of the polar ILA.

Aliquot: Transfer 50 µL of plasma or urine to a 1.5 mL Eppendorf tube.

Internal Standard: Add 10 µL of deuterated internal standard (e.g., Histidine-d3 or custom

synthesized ILA-d3) at 1 µM.

Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

Vortex: Vortex vigorously for 30 seconds.

Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

Evaporation (Optional but recommended for sensitivity): Transfer supernatant to a clean tube

and evaporate to dryness under nitrogen. Reconstitute in 50 µL of Mobile Phase A.

Note: Direct injection of the supernatant is possible if sensitivity requirements are in the

µM range. For nM sensitivity (serum), reconstitution is required.
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Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow for the extraction and quantification of Imidazole

Lactic Acid.

Synthesis & Standards
If commercial standards (e.g., TRC-I355000) are unavailable, ILA can be synthesized

enzymatically or chemically:

Enzymatic: Incubation of L-Histidine with Lactobacillus plantarum whole cells or purified

aromatic lactate dehydrogenase in the presence of NADH.

Chemical: Reduction of imidazole pyruvic acid using Sodium Borohydride (NaBH

), though this yields a racemic mixture (DL-ILA) requiring chiral separation if stereospecificity
is needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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